Cas no 868225-26-7 (methyl 2-{2-({(4-fluorophenyl)methylcarbamoyl}methyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetate)

• Product Name: methyl 2-{2-({(4-fluorophenyl)methylcarbamoyl}methyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetate
• CAS No: 868225-26-7
• MF: C₂₁H₁₉FN₂O₅
• MW: 398.384369134903
• CID: 5964261
• PubChem ID: 2149568
• Update Time: 2025-05-23

methyl 2-{2-({(4-fluorophenyl)methylcarbamoyl}methyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{2-({(4-fluorophenyl)methylcarbamoyl}methyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetate
• methyl 2-[2-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• cid_2149568
• 2-[[2-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]-1-oxo-5-isoquinolinyl]oxy]acetic acid methyl ester
• CHEMBL1489454
• AKOS024610271
• HMS2240P17
• 2-[[2-[2-[(4-fluorobenzyl)amino]-2-keto-ethyl]-1-keto-5-isoquinolyl]oxy]acetic acid methyl ester
• MLS000419410
• SMR000320253
• methyl 2-[2-[2-[(4-fluorophenyl)methylamino]-2-oxidanylidene-ethyl]-1-oxidanylidene-isoquinolin-5-yl]oxyethanoate
• F1808-0231
• methyl 2-((2-(2-((4-fluorobenzyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• methyl 2-{[2-({[(4-fluorophenyl)methyl]carbamoyl}methyl)-1-oxo-1,2-dihydroisoquinolin-5-yl]oxy}acetate
• BDBM47441
• 868225-26-7

• Inchi： 1S/C21H19FN2O5/c1-23(15-8-6-14(22)7-9-15)19(25)12-24-11-10-16-17(21(24)27)4-3-5-18(16)29-13-20(26)28-2/h3-11H,12-13H2,1-2H3
• InChI Key： SHMRHFMQOXQCJZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=CC2=C1C=CN(CC(N(C1=CC=C(F)C=C1)C)=O)C2=O

Computed Properties

• Exact Mass: 398.12779987g/mol
• Monoisotopic Mass: 398.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 2-{2-({(4-fluorophenyl)methylcarbamoyl}methyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetate

Comprehensive Overview of Methyl 2-{2-({(4-Fluorophenyl)methylcarbamoyl}methyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetate (CAS No. 868225-26-7)

The compound methyl 2-{2-({(4-fluorophenyl)methylcarbamoyl}methyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetate (CAS No. 868225-26-7) is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a dihydroisoquinoline core with a 4-fluorophenyl moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

One of the most searched questions about this compound revolves around its synthetic pathway and mechanism of action. The presence of the fluorophenyl group enhances its binding affinity to specific biological targets, while the acetate ester functionality improves its solubility and bioavailability. These features align with current trends in drug development, where fluorinated compounds are gaining traction due to their metabolic stability and enhanced pharmacokinetic properties. This makes CAS No. 868225-26-7 a promising candidate for further investigation.

In the realm of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential interactions with protein kinases and G-protein-coupled receptors (GPCRs). Such findings are particularly relevant given the growing demand for precision medicine and personalized therapeutics. The isoquinoline scaffold, a hallmark of this molecule, is known for its versatility in medicinal chemistry, often appearing in compounds with anti-inflammatory, anticancer, and antimicrobial activities.

Another hot topic tied to methyl 2-{2-({(4-fluorophenyl)methylcarbamoyl}methyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetate is its role in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, reducing reliance on hazardous reagents. This aligns with global efforts to minimize the environmental footprint of pharmaceutical manufacturing. The carbamoyl and ester groups in its structure also make it a candidate for prodrug design, a strategy increasingly used to improve drug delivery and patient compliance.

From an analytical perspective, the characterization of CAS No. 868225-26-7 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying its purity and structural integrity, especially given the compound's potential use in high-stakes applications. The fluorine atom in its structure also makes it amenable to 19F-NMR, a powerful tool for studying molecular interactions in complex biological systems.

In summary, methyl 2-{2-({(4-fluorophenyl)methylcarbamoyl}methyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetate represents a compelling case study at the intersection of medicinal chemistry, drug discovery, and sustainable science. Its unique structural features and broad applicability position it as a molecule worth watching in the evolving landscape of biomedical research.